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Compound of Interest

Compound Name: Thiolan-2-ylmethanamine

CAS No.: 83171-40-8

Cat. No.: B3286609

Get Quote

Executive Summary
Thiolan-2-ylmethanamine (also known as 2-(aminomethyl)tetrahydrothiophene) is a saturated

heterocyclic primary amine characterized by a five-membered thioether ring.[1] Unlike its

aromatic analog (2-thiophenemethanamine), the tetrahydrothiophene (thiolane) ring adopts a

puckered conformation, imparting distinct steric and electronic properties.

This guide serves as a technical manual for researchers utilizing this scaffold in medicinal

chemistry (as a proline/pyrrolidine bioisostere), ligand design (N,S-bidentate chelation), and

material science. It details validated synthesis protocols, reactivity profiles, and critical handling

requirements to prevent sulfur oxidation.
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Property Data

IUPAC Name 1-(Thiolan-2-yl)methanamine

Common Names
2-(Aminomethyl)tetrahydrothiophene;

Tetrahydro-2-thiophenemethanamine

CAS Number 5715-28-6 (Racemic) / 83171-40-8 (Salt forms)

Molecular Formula C₅H₁₁NS

Molecular Weight 117.21 g/mol

Chirality
The C2 position is a stereocenter.[1] Available

as racemate or enantiopure (R/S).

Physical State Colorless to pale yellow liquid.

Odor Characteristic sulfide/thiol "stench" (garlic-like).

Basicity (pKa)
~9.5 (Conjugate acid). Comparable to other

primary alkyl amines.

Structural Significance
The thiolane ring is a bioisostere for the pyrrolidine ring found in proline. Replacing the

methylene (-CH₂-) or amine (-NH-) of pyrrolidine with sulfur (-S-) alters lipophilicity (LogP) and

metabolic stability without drastically changing the ring's steric footprint. This makes thiolan-2-
ylmethanamine a valuable "fragment" in fragment-based drug discovery (FBDD).

Synthesis & Manufacturing Protocols
The synthesis of thiolan-2-ylmethanamine presents a specific challenge: catalyst poisoning.

The sulfur atom in the ring strongly binds to transition metals (Pd, Pt, Ni), rendering standard

catalytic hydrogenation of 2-cyanothiophene or 2-thiophenecarboxamide difficult.

Therefore, stoichiometric reduction or nucleophilic substitution (Gabriel Synthesis) are the

preferred industrial and laboratory methods.

Method A: The Gabriel Synthesis (High Purity Route)
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This method is preferred for generating the primary amine without secondary amine by-

products.

Reaction Scheme (DOT Visualization):
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Figure 1: The Gabriel Synthesis pathway avoids over-alkylation and catalyst poisoning.

Detailed Protocol:
Imide Formation:

Dissolve 2-(chloromethyl)tetrahydrothiophene (1.0 eq) in anhydrous DMF.

Add Potassium Phthalimide (1.1 eq).

Heat to 90°C for 4–6 hours. Monitor by TLC (disappearance of chloride).

Workup: Pour into water, extract with ethyl acetate. The phthalimide intermediate is stable

and can be recrystallized.

Hydrazinolysis (Cleavage):

Suspend the intermediate in Ethanol (0.5 M).

Add Hydrazine Hydrate (2.5 eq).[2]

Reflux for 2–3 hours. A white precipitate (phthalhydrazide) will form.
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Workup: Cool to room temperature. Filter off the solid phthalhydrazide.

Concentrate the filtrate. Acidify with HCl to form the amine salt, wash with ether (to remove

impurities), then basify with NaOH and extract with DCM to obtain the free amine.

Method B: Reduction of Thiolane-2-carbonitrile
Used when the nitrile precursor is readily available.

Reagents: Lithium Aluminum Hydride (LiAlH₄) in dry THF.

Conditions: 0°C to Room Temperature, inert atmosphere (N₂/Ar).

Note: LiAlH₄ is used instead of catalytic hydrogenation (H₂/Pd-C) because the thioether

sulfur would poison the Palladium catalyst.

Chemical Reactivity & Stability
The molecule possesses two nucleophilic centers: the Amine Nitrogen and the Thioether Sulfur.

Controlling regioselectivity is critical.

Reactivity Pathway Diagram

Thiolan-2-ylmethanamine

Oxidation (mCPBA/H2O2) Acylation (R-COCl) Metal Coordination

Sulfoxide (S=O)
(Chiral diastereomers)

Sulfone (O=S=O)
(Stable)

Amide Derivative
(Drug Scaffold)

N,S-Bidentate Ligand
(Au, Ag, Pt)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3286609?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Figure 2: Divergent reactivity profiles. The sulfur atom is prone to oxidation, while the nitrogen

is the primary site for acylation/alkylation.

Critical Handling Notes
Oxidation Sensitivity: The sulfur atom is easily oxidized to the sulfoxide (S=O) by air over

time, or rapidly by peroxides.

Prevention: Store under Nitrogen or Argon at 4°C.

Implication: If the sulfoxide forms, it introduces a new chiral center at the sulfur, creating

complex diastereomeric mixtures.

N-Alkylation vs. S-Alkylation:

Under standard basic conditions, the nitrogen is more nucleophilic toward alkyl halides.

However, with "soft" electrophiles (e.g., methyl iodide), S-alkylation (sulfonium salt

formation) is a competitive side reaction.

Strategy: To selectively functionalize the nitrogen, use acyl chlorides (hard electrophiles)

or protect the amine (Boc/Cbz) before modifying other parts of the molecule.

Pharmaceutical & Research Applications[3][4][5][6]
[7]
Purine Nucleoside Phosphorylase (PNP) Inhibitors
Research indicates that thiolan-2-ylmethanamine derivatives serve as effective inhibitors for

PNP, an enzyme target for T-cell proliferative diseases (leukemia, autoimmune disorders).

Mechanism: The thiolane ring mimics the ribose sugar of the nucleoside, while the amine

mimics the connection to the purine base.

Advantage: The sulfur atom alters the ring pucker, potentially improving the fit within the

enzyme's active site compared to the natural furanose ring.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b3286609/docs?utm_src=pdf-body-img#thiolan-2-ylmethanamine-technical-guide-literature-review
https://www.benchchem.com/product/b3286609/docs?utm_src=pdf-body#thiolan-2-ylmethanamine-technical-guide-literature-review
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3286609?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Metal Chelation & Radiopharmaceuticals
The N,S-donor set (nitrogen and sulfur) is highly effective at binding "soft" metals like

Technetium-99m (Tc-99m), Gold (Au), and Silver (Ag).

Application: Design of radiotracers for imaging. The bidentate coordination stabilizes the

metal core in physiological conditions.

Bioisosteres in Peptide Mimetics
In peptide chemistry, replacing a Proline residue with a Thiolane-2-carboxylic acid derivative (or

the reduced amine form) restricts conformational freedom.

Use Case: Constraining peptide backbones to force specific secondary structures (beta-

turns) in drug design.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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